Cas no 37155-08-1 (1-(4-Fluorophenyl)-3-(4-methoxyanilino)-1-propanone)

1-(4-Fluorophenyl)-3-(4-methoxyanilino)-1-propanone is a fluorinated and methoxy-substituted aromatic ketone derivative with potential applications in organic synthesis and pharmaceutical research. Its structure, featuring both electron-withdrawing (fluorophenyl) and electron-donating (methoxyanilino) groups, makes it a versatile intermediate for the development of bioactive compounds. The compound's well-defined molecular framework allows for precise modifications, facilitating studies in structure-activity relationships. Its stability under standard laboratory conditions and compatibility with common synthetic methodologies further enhance its utility in medicinal chemistry and material science. This compound may serve as a key precursor in the synthesis of more complex molecules, particularly those targeting receptor-specific interactions or advanced functional materials.

1-(4-Fluorophenyl)-3-(4-methoxyanilino)-1-propanone structure

37155-08-1 structure

Product Name:1-(4-Fluorophenyl)-3-(4-methoxyanilino)-1-propanone

CAS No:37155-08-1

MF:C₁₆H₁₆FNO₂

MW:273.302147865295

CID:2939117

PubChem ID:4149879

Update Time:2025-06-07

1-(4-Fluorophenyl)-3-(4-methoxyanilino)-1-propanone Chemical and Physical Properties

Names and Identifiers

- 1-(4-fluorophenyl)-3-(4-methoxyanilino)-1-propanone
- 37155-08-1
- 1-(4-fluorophenyl)-3-[(4-methoxyphenyl)amino]propan-1-one
- 1-(4-fluorophenyl)-3-(4-methoxyanilino)propan-1-one
- SB82037
- 646-649-9
- AKOS005108351
- 1-(4-Fluorophenyl)-3-((4-methoxyphenyl)amino)propan-1-one
- SCHEMBL13139118
- JS-2493
- 1-(4-Fluorophenyl)-3-(4-methoxyanilino)-1-propanone
- Inchi： 1S/C16H16FNO2/c1-20-15-8-6-14(7-9-15)18-11-10-16(19)12-2-4-13(17)5-3-12/h2-9,18H,10-11H2,1H3
- InChI Key： ZCRBFQHOFWLTHH-UHFFFAOYSA-N
- SMILES： FC1C=CC(=CC=1)C(CCNC1C=CC(=CC=1)OC)=O

Computed Properties

Exact Mass: 273.11650692Da
Monoisotopic Mass: 273.11650692Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 20
Rotatable Bond Count: 6
Complexity: 295
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.8
Topological Polar Surface Area: 38.3Å²

1-(4-Fluorophenyl)-3-(4-methoxyanilino)-1-propanone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Key Organics Ltd	JS-2493-1g	1-(4-fluorophenyl)-3-(4-methoxyanilino)-1-propanone	37155-08-1	>90%	1g	£770.00	2025-02-09
Key Organics Ltd	JS-2493-5g	1-(4-fluorophenyl)-3-(4-methoxyanilino)-1-propanone	37155-08-1	>90%	5g	£3080.00	2025-02-09
Key Organics Ltd	JS-2493-10g	1-(4-fluorophenyl)-3-(4-methoxyanilino)-1-propanone	37155-08-1	>90%	10g	£5775.00	2025-02-09
Key Organics Ltd	JS-2493-1MG	1-(4-fluorophenyl)-3-(4-methoxyanilino)-1-propanone	37155-08-1	>90%	1mg	£28.00	2025-02-09
Key Organics Ltd	JS-2493-5MG	1-(4-fluorophenyl)-3-(4-methoxyanilino)-1-propanone	37155-08-1	>90%	5mg	£35.00	2025-02-09
Key Organics Ltd	JS-2493-10MG	1-(4-fluorophenyl)-3-(4-methoxyanilino)-1-propanone	37155-08-1	>90%	10mg	£48.00	2025-02-09
Key Organics Ltd	JS-2493-20MG	1-(4-fluorophenyl)-3-(4-methoxyanilino)-1-propanone	37155-08-1	>90%	20mg	￡76.00	2023-04-19
Key Organics Ltd	JS-2493-0.5G	1-(4-fluorophenyl)-3-(4-methoxyanilino)-1-propanone	37155-08-1	>90%	0.5g	£385.00	2025-02-09
A2B Chem LLC	AG01450-1mg	1-(4-Fluorophenyl)-3-((4-methoxyphenyl)amino)propan-1-one	37155-08-1	>90%	1mg	$201.00	2024-04-20
A2B Chem LLC	AG01450-5mg	1-(4-Fluorophenyl)-3-((4-methoxyphenyl)amino)propan-1-one	37155-08-1	>90%	5mg	$214.00	2024-04-20